Cas no 1797761-32-0 (3-ethyl-1-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea)

• Product Name: 3-ethyl-1-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea
• CAS No: 1797761-32-0
• MF: C₁₃H₁₄N₂O₂S₂
• MW: 294.392460346222
• CID: 5373401
• Update Time: 2025-08-05

3-ethyl-1-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-[[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl]urea
• 3-ethyl-1-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea

• Inchi： 1S/C13H14N2O2S2/c1-2-14-13(17)15-7-10-3-4-11(19-10)12(16)9-5-6-18-8-9/h3-6,8H,2,7H2,1H3,(H2,14,15,17)
• InChI Key： WTHFAEHJSDLIRL-UHFFFAOYSA-N
• SMILES： N(CC)C(NCC1SC(C(C2C=CSC=2)=O)=CC=1)=O

Additional information on 3-ethyl-1-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea

Research Briefing on 3-ethyl-1-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea (CAS: 1797761-32-0)

In recent years, the compound 3-ethyl-1-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea (CAS: 1797761-32-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene-based structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-ethyl-1-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have highlighted the efficiency of coupling reactions between thiophene derivatives and urea-based precursors, yielding high purity and excellent yields. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

From a pharmacological perspective, 3-ethyl-1-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea has demonstrated notable activity against a range of biological targets. In vitro studies have revealed its potent inhibitory effects on specific kinases and proteases, which are implicated in various pathological conditions such as cancer and inflammatory diseases. Molecular docking simulations suggest that the compound's thiophene and urea moieties play a critical role in its binding affinity and selectivity, making it a promising candidate for structure-activity relationship (SAR) optimization.

Recent preclinical investigations have further explored the therapeutic potential of this compound. Animal models of disease have shown that 3-ethyl-1-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea exhibits favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile. These findings underscore its potential as a lead compound for the development of next-generation therapeutics. However, further studies are needed to address challenges related to metabolic stability and off-target effects.

In conclusion, 3-ethyl-1-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}urea (CAS: 1797761-32-0) represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its unique structural features and promising biological activity make it a valuable subject for ongoing and future studies. Continued exploration of its mechanisms of action and therapeutic applications will likely yield significant advancements in drug discovery and development.